Cas no 1512496-52-4 (2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde)

2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde is a specialized heterocyclic aldehyde featuring a tert-butyl-substituted tetrazole core. This compound is valued for its stability and reactivity, making it a useful intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The tert-butyl group enhances steric hindrance, improving selectivity in nucleophilic addition reactions. The aldehyde functionality allows for further derivatization, enabling the formation of Schiff bases, hydrazones, or other heterocyclic structures. Its well-defined molecular structure ensures consistent performance in synthetic applications, while its high purity and stability under standard conditions make it a reliable reagent for research and industrial processes.

2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde structure

1512496-52-4 structure

Product Name:2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde

CAS No:1512496-52-4

MF:C₆H₁₀N₄O

MW:154.169800281525

MDL:MFCD29991534

CID:4603187

PubChem ID:83672233

Update Time:2025-11-05

2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde
- 2H-Tetrazole-5-carboxaldehyde, 2-(1,1-dimethylethyl)-
- MDL： MFCD29991534
- Inchi： 1S/C6H10N4O/c1-6(2,3)10-8-5(4-11)7-9-10/h4H,1-3H3
- InChI Key： NRYLMRXRSFJEAN-UHFFFAOYSA-N
- SMILES： N1=C(C=O)N=NN1C(C)(C)C

Computed Properties

Exact Mass: 154.08546096g/mol
Monoisotopic Mass: 154.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 60.7Å²

2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM457854-250mg	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95%+	250mg	$205	2023-03-07
Chemenu	CM457854-500mg	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95%+	500mg	$364	2023-03-07
Chemenu	CM457854-1g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95%+	1g	$460	2023-03-07
Enamine	EN300-266804-0.05g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	0.05g	$84.0	2025-03-20
Enamine	EN300-266804-0.1g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	0.1g	$124.0	2025-03-20
Enamine	EN300-266804-0.25g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	0.25g	$178.0	2025-03-20
Enamine	EN300-266804-0.5g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	0.5g	$331.0	2025-03-20
Enamine	EN300-266804-1.0g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	1.0g	$442.0	2025-03-20
Enamine	EN300-266804-2.5g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	2.5g	$867.0	2025-03-20
Enamine	EN300-266804-5.0g	2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde	1512496-52-4	95.0%	5.0g	$1280.0	2025-03-20

2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

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4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde

Market Research and Analysis Report on 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde (CAS No. 1512496-52-4)

The compound 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde (CAS No. 1512496-52-4) has garnered significant attention in the chemobio-pharmaceutical industry due to its unique chemical properties and potential applications in drug development. This report provides an in-depth analysis of the market trends, research advancements, and supply-demand dynamics surrounding this compound.

Recent studies have highlighted the role of tetrazoles as versatile building blocks in medicinal chemistry. The specific structure of 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde offers advantages in terms of stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Its application in the development of antibiotics and anti-inflammatory agents has been particularly noteworthy.

Market demand for this compound is driven by its use in preclinical studies and early-stage drug discovery programs. Key players in the pharmaceutical sector are increasingly adopting this compound due to its compatibility with modern synthetic techniques and its ability to facilitate the creation of complex molecular architectures.

From a supply perspective, global production capabilities are concentrated among a few specialized chemical manufacturers who cater to the needs of research institutions and pharmaceutical companies. The competitive landscape is characterized by a focus on quality assurance and cost-effectiveness.

In conclusion, 2-tert-butyl-2H-1,2,3,4-tetrazole-5-carbaldehyde (CAS No. 1512496-52-) is poised to play a pivotal role in advancing therapeutic solutions across various disease areas. As research continues to uncover new applications for this compound, its market significance is expected to grow further.